Cas no 1397229-67-2 (N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide)

• Product Name: N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide
• CAS No: 1397229-67-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1011338
• PubChem ID: 53404819
• Update Time: 2025-11-02

N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide
• N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxa
• AKOS014313747
• 1397229-67-2
• MFCD11847640
• N-methoxy-N,2,2,3,3-pentamethylcyclopropane-1-carboxamide

• MDL： MFCD11847640
• Inchi： 1S/C10H19NO2/c1-9(2)7(10(9,3)4)8(12)11(5)13-6/h7H,1-6H3
• InChI Key： DKMJBZNZCWVJCQ-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)(C)C1(C)C)N(C)OC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide

N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide (CAS 1397229-67-2): A Comprehensive Overview

N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide (CAS 1397229-67-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This cyclopropane derivative, characterized by its methoxy and pentamethyl substitutions, offers a fascinating case study for chemists and researchers interested in cyclopropane chemistry and carboxamide derivatives.

The molecular structure of N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide features a highly substituted cyclopropane ring, which contributes to its stability and reactivity profile. The presence of multiple methyl groups at positions 2,2,3,3 creates significant steric hindrance, while the N-methoxy group introduces interesting electronic effects. These structural characteristics make this compound particularly valuable for studying steric effects in organic synthesis and conformational analysis of small ring systems.

Recent interest in CAS 1397229-67-2 has been driven by its potential applications in pharmaceutical intermediates and agrochemical research. The compound's rigid cyclopropane core serves as an excellent scaffold for drug design, particularly in the development of bioactive molecules targeting various disease pathways. Researchers have noted that the N-methoxy carboxamide functionality can participate in hydrogen bonding interactions, making it a valuable pharmacophore in medicinal chemistry.

From a synthetic chemistry perspective, N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide presents interesting challenges and opportunities. The preparation of such highly substituted cyclopropanes typically involves cyclopropanation reactions of appropriately functionalized precursors. Current research focuses on developing more efficient synthetic routes to this compound, with particular emphasis on atom economy and green chemistry principles.

The physical properties of CAS 1397229-67-2 have been the subject of several studies. The compound typically appears as a white to off-white crystalline solid at room temperature, with moderate solubility in common organic solvents. Its melting point and other thermal properties are influenced by the strong crystal packing forces resulting from its highly substituted structure. These characteristics make it suitable for various material science applications, particularly in the development of specialty polymers and coatings.

In the context of current research trends, N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide has attracted attention for its potential role in sustainable chemistry initiatives. The compound's stability and functional group compatibility make it a candidate for use in catalytic systems and as a building block for biodegradable materials. Researchers are particularly interested in how its structural features might contribute to the development of more environmentally friendly chemical processes.

The analytical characterization of CAS 1397229-67-2 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about the compound's molecular structure, purity, and conformational preferences. Recent advances in analytical technology have enabled more precise studies of this compound's molecular dynamics and intermolecular interactions.

From a commercial perspective, the market for N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide has shown steady growth, particularly in the fine chemicals sector. The compound's unique properties make it valuable for specialized applications in research and development laboratories worldwide. Current market trends suggest increasing demand for high-purity samples of this chemical, driven by its expanding range of potential applications.

Safety considerations for handling CAS 1397229-67-2 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizing agents to maintain its stability over time.

Future research directions for N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide are likely to focus on exploring its potential in asymmetric synthesis and chiral auxiliaries. The compound's rigid structure and multiple stereocenters make it an interesting candidate for developing new stereoselective transformations. Additionally, its application in materials science and nanotechnology represents an exciting frontier for investigation.

In conclusion, N-methoxy-N,2,2,3,3-pentamethylcyclopropanecarboxamide (CAS 1397229-67-2) represents a fascinating example of modern organic chemistry with diverse potential applications. Its unique structural features continue to inspire research across multiple disciplines, from medicinal chemistry to materials engineering. As synthetic methods improve and new applications are discovered, this compound is poised to play an increasingly important role in scientific and industrial developments.